Cas no 753-89-9 (1-chloro-2,2-dimethylpropane)

Neopentane chloride is an organic compound with the molecular formula c5h11cl< Br>

1-chloro-2,2-dimethylpropane structure

Product Name:1-chloro-2,2-dimethylpropane

CAS No:753-89-9

Molecular Formula:C₅H₁₁CL

Molecular Weight: 106.59

MDL:MFCD00000941

CID:83025

PubChem ID:87565898

1-chloro-2,2-dimethylpropane Properties

Names and Identifiers

- neo-Pentylchloride
- Neopentyl chloride
- Pentylchloridecolorlessliq
- 1-Chloro-2,2-dimethylpropane
- 2,2-Dimethylpropyl Chloride
- DTXSID7061069
- EINECS 212-040-8
- D89303
- AMY1168
- Propane, 1-chloro-2,2-dimethyl-
- t-C4H9CH2Cl
- 1-Chloro-2,2-dimethylpropane, 99%
- F8882-4704
- SCHEMBL172298
- UNII-J3J2EQV2JR
- 753-89-9
- MFCD00000941
- 1-chloro-2,2-dimethyl-propane
- SY048171
- AS-77765
- EN300-673983
- J3J2EQV2JR
- NS00037705
- AKOS009158972
- A934218
- DTXCID8047767
- Propane, 1chloro2,2dimethyl
- +Expand
- MDL： MFCD00000941
- InChIKey： JEKYMVBQWWZVHO-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H11Cl/c1-5(2,3)4-6/h4H2,1-3H3
- SMILES： CC(C)(C)CCl
- BRN： 1730985

Computed Properties

Exact Mass: 106.05500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 106.054928
Heavy Atom Count: 6
Complexity: 33.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.27130
PSA: 0.00000
Refractive Index: n20/D 1.4039(lit.)
Water Partition Coefficient: Miscible with organic solvents. Immiscible with water.
Boiling Point: 84-85 °C(lit.)
Melting Point: −20 °C (lit.)
Flash Point: Degrees Fahrenheit:15.8°F
Degrees Celsius:-9°C
Color/Form: Sweet colorless liquid
Solubility: Unable or difficult to mix
Density: 0.866 g/mL at 25 °C(lit.)

1-chloro-2,2-dimethylpropane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003TFH-1g	1-CHLORO-2,2-DIMETHYLPROPANE	753-89-9	98%	1g	$9.00	2024-04-21
A2B Chem LLC	AB77309-1g	1-Chloro-2,2-dimethylpropane	753-89-9	98%	1g	$9.00	2024-04-19
Aaron	AR003TNT-1g	1-CHLORO-2,2-DIMETHYLPROPANE	753-89-9	97%	1g	$7.00
abcr	AB119826-5 g	neo-Pentylchloride, 98%; .	753-89-9	98%	5g	€60.00	2023-06-24
Ambeed	A651604-1g	1-Chloro-2,2-dimethylpropane	753-89-9	98%	1g	$11.0
Apollo Scientific	OR460072-5g	Neopentyl chloride	753-89-9		5g	£55.00	2023-08-31
Enamine	EN300-673983-0.1g	1-chloro-2,2-dimethylpropane	753-89-9		0.1g	$24.0	2023-07-08
eNovation Chemicals LLC	D769579-25g	1-CHLORO-2,2-DIMETHYLPROPANE	753-89-9	98%	25g	$185	2022-10-11
Life Chemicals	F8882-4704-0.25g	1-chloro-2,2-dimethylpropane	753-89-9	95%+	0.25g	$18.0	2023-09-06
TRC	C151491-100mg	1-Chloro-2,2-dimethylpropane	753-89-9		100mg	$ 50.00	2022-06-06

1-chloro-2,2-dimethylpropane Synthesis

1-chloro-2,2-dimethylpropane Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:753-89-9)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

1-chloro-2,2-dimethylpropane Related Literature

1. Infra-red spectroscopic studies of rotational isomerism. Part 3.—The n-propyl halides

J. K. Brown,N. Sheppard Trans. Faraday Soc. 1954 50 1164
2. Factors in the formation of isomerically and optically pure alkyl halides. Part X. Reactions of saturated aliphatic alcohols with thionyl chloride

Harry R. Hudson,George Riga de Spinoza J. Chem. Soc. Perkin Trans. 1 1976 104
3. 23. Gas phase eliminations. Part V. The kinetics of the pyrolysis of neopentyl chloride

Allan Maccoll,E. S. Swinbourne J. Chem. Soc. 1964 149
4. 1,1-Dimethylcyclopropane from pyrolysis of neopentyl chloride

J. S. Shapiro,E. S. Swinbourne Chem. Commun. (London) 1967 465
5. NeoPHOX—an easily accessible P,N-ligand for iridium-catalyzed asymmetric hydrogenation: preparation, scope and application in the synthesis of demethyl methoxycalamenene

Marcus G. Schrems,Andreas Pfaltz Chem. Commun. 2009 6210
6. Nucleophilic substitution of bromonorbornenes and derivatives by electron transfer reactions

Karina F. Crespo Andrada,Lucas E. Peisino,Murat Güney,Arif Da?tan,Adriana B. Pierini Org. Biomol. Chem. 2013 11 955
7. The chemistry of N-substituted benzotriazoles. Part 5. Reactions of benzotriazole with aldehydes and thionyl chloride—formation of (benzotriazol-1-yl)-1-chloroalkanes and bis(benzotriazolyl)alkanes

Alan R. Katritzky,Wojciech Kuzmierkiewicz,Bogumila Rachwal,Stanislaw Rachwal,Julie Thomson J. Chem. Soc. Perkin Trans. 1 1987 811
8. Sustainable and practical formation of carbon–carbon and carbon–heteroatom bonds employing organo-alkali metal reagents

Lu-Qiong Huo,Xin-Hao Wang,Zhenguo Zhang,Zhenhua Jia,Xiao-Shui Peng,Henry N. C. Wong Chem. Sci. 2023 14 1342
9. Factors in the formation of isomerically and optically pure alkyl halides. Part VII. Rearrangements occurring during the thermal decomposition of alkyl chloroformates

P. W. Clinch,H. R. Hudson J. Chem. Soc. B 1971 747
10. Halide exchange at a saturated carbon atom in dimethylformamide solvent. Comparison of experimental rates and Arrhenius parameters with values calculated by Ingold

D. Cook,A. J. Parker J. Chem. Soc. B 1968 142

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic Halides

753-89-9 (1-chloro-2,2-dimethylpropane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:753-89-9)1-chloro-2,2-dimethylpropane

Purity:99%

Quantity:100g

Price($):379.0